Cas no 62537-41-1 (4-Allyl-7,7-diphenyl-1,4-oxazepane)

• Product Name: 4-Allyl-7,7-diphenyl-1,4-oxazepane
• CAS No: 62537-41-1
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 441265
• PubChem ID: 20326658
• Update Time: 2025-06-14

4-Allyl-7,7-diphenyl-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-7,7-diphenyl-1,4-oxazepane
• 7,7-diphenyl-4-prop-2-enyl-1,4-oxazepane
• 7,7-Diphenyl-4-(prop-2-en-1-yl)-1,4-oxazepane
• 62537-41-1
• SCHEMBL11623609
• DTXSID60605474

• Inchi： 1S/C20H23NO/c1-2-14-21-15-13-20(22-17-16-21,18-9-5-3-6-10-18)19-11-7-4-8-12-19/h2-12H,1,13-17H2
• InChI Key： RUCYVYUQESKUFP-UHFFFAOYSA-N
• SMILES： O1CCN(CC=C)CCC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 293.17809
• Monoisotopic Mass: 293.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Additional information on 4-Allyl-7,7-diphenyl-1,4-oxazepane

Recent Advances in the Study of 4-Allyl-7,7-diphenyl-1,4-oxazepane (CAS: 62537-41-1)

The compound 4-Allyl-7,7-diphenyl-1,4-oxazepane (CAS: 62537-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique oxazepane core and allyl and diphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of 4-Allyl-7,7-diphenyl-1,4-oxazepane is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating neurological disorders such as depression and Parkinson's disease. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a unique binding pocket that could be exploited for further drug design.

Another significant area of investigation involves the compound's anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-Allyl-7,7-diphenyl-1,4-oxazepane inhibits the production of pro-inflammatory cytokines in macrophages, with an IC50 value in the low micromolar range. This finding highlights its potential as a lead compound for developing novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 4-Allyl-7,7-diphenyl-1,4-oxazepane have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that employs catalytic asymmetric hydrogenation, achieving enantiomeric excess of over 95%. This advancement is critical for ensuring the compound's availability for both preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of 4-Allyl-7,7-diphenyl-1,4-oxazepane. Preliminary toxicity studies indicate a favorable safety margin, but further in vivo studies are needed to assess long-term effects. Researchers are also exploring structural derivatives to enhance bioavailability and target specificity.

In conclusion, 4-Allyl-7,7-diphenyl-1,4-oxazepane (CAS: 62537-41-1) represents a versatile scaffold with significant therapeutic potential. Continued research into its pharmacological mechanisms and optimization of its chemical properties will be crucial for translating these findings into clinical applications. The compound's dual activity in neurological and inflammatory pathways positions it as a promising candidate for multifunctional drug development.